tert-butyl 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

• IUPAC Name: tert-butyl 3-iodo-2-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• InChI: InChI=1S/C12H18IN3O2/c1-8-10(13)9-7-15(5-6-16(9)14-8)11(17)18-12(2,3)4/h5-7H2,1-4H3
• InChI Key: YJVHPCIZIYHKDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2CCN(CC2=C1I)C(=O)OC(C)(C)C
• Molecular Formula: C12H18IN3O2
• Molecular Weight: 363.19 g/mol
• CAS RN: 2138122-16-2

Description

• Chemical Structure :

Physical And Chemical Properties Analysis

• Safety Information : The compound carries warning labels (GHS07) and hazard statements (H302, H315, H319, H335). Precautionary measures include proper handling, avoiding inhalation, and using personal protective equipment .

Scientific Research Applications

Synthetic Methodologies and Applications

• Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids : Iminov et al. (2015) discussed the synthesis of fluorinated pyrazole-4-carboxylic acids through acylation and subsequent reactions with alkyl hydrazines. These compounds, due to their fluorinated nature, are significant in medicinal chemistry for their potential pharmacokinetic properties (Iminov et al., 2015).

• Reactivity of Pyrazolo-triazine Derivatives : Mironovich and Shcherbinin (2014) explored the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives, demonstrating their potential as biologically active compounds with versatile pharmacological actions (Mironovich & Shcherbinin, 2014).

• Microwave-Assisted Synthesis of Dihydropyrazolo[1,5-a]pyrazine Diones : Nikulnikov et al. (2009) reported on the use of tert-butyl isocyanide in the Ugi reaction for synthesizing dihydropyrazolo[1,5-a]pyrazine diones, highlighting a novel approach to pyrazole derivatives (Nikulnikov et al., 2009).

• Biological Evaluation of Substituted Pyrazinecarboxamides : Doležal et al. (2006) synthesized and evaluated a series of substituted pyrazinecarboxamides for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities, demonstrating the biomedical relevance of pyrazole derivatives (Doležal et al., 2006).

• Photosynthetic Electron Transport Inhibition by Pyrazole Derivatives : Vicentini et al. (2005) synthesized new pyrazoles and tested them as potential inhibitors of photosynthetic electron transport, contributing to the development of herbicides (Vicentini et al., 2005).